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Compound of Interest

Compound Name: Di-2-thienylglycolic acid

Cat. No.: B043172

In-Depth Technical Guide to Di-2-thienylglycolic
Acid

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity

CAS Number: 4746-63-8[1][2]
Molecular Formula: C10H803S2[1][3]

This document provides a comprehensive overview of Di-2-thienylglycolic acid, a key
intermediate in the synthesis of active pharmaceutical ingredients (APIs), most notably
Tiotropium Bromide.[3]

Physicochemical Properties

A summary of the key physicochemical properties of Di-2-thienylglycolic acid is presented in
the table below. This data is essential for understanding the compound's behavior in various
experimental and manufacturing settings.
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Property Value Source
Molecular Weight 240.29 g/mol [2]
Melting Point 93 °C [2]
Boiling Point (Predicted) 436.5 £ 40.0 °C [2]
Density (Predicted) 1.527 + 0.06 g/cm?3 [2]
Purity (Commercial) >95% (HPLC) [3]

Synthesis and Experimental Protocols

Di-2-thienylglycolic acid is a crucial precursor in the manufacturing of Tiotropium Bromide.
The synthesis generally involves the reaction of a 2-thienyl derivative. While specific, detailed
laboratory-scale synthesis protocols are not extensively published in peer-reviewed journals,
the principles can be inferred from patent literature. A generalized synthetic workflow is outlined
below.

Logical Workflow for the Synthesis of Tiotropium
Bromide via Di-2-thienylglycolic Acid

The following diagram illustrates the logical progression from starting materials to the final API,
highlighting the central role of Di-2-thienylglycolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Di-2-thienylglycolic acid CAS number and molecular
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043172#di-2-thienylglycolic-acid-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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